Cas no 70171-68-5 (1-(3-hydroxyphenyl)-3-prop-2-enylurea)

• Product Name: 1-(3-hydroxyphenyl)-3-prop-2-enylurea
• CAS No: 70171-68-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 974709
• PubChem ID: 312478
• Update Time: 2025-04-19

1-(3-hydroxyphenyl)-3-prop-2-enylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyphenyl)-3-prop-2-enylurea
• AC1L7LDD
• NSC222578
• NSC-222578
• DTXSID10310142
• SCHEMBL11152964
• N-(3-Hydroxyphenyl)-N'-prop-2-en-1-ylurea
• NSC 222578
• 70171-68-5
• DS-013816
• 3-(3-hydroxyphenyl)-1-prop-2-enyl-urea

• Inchi： 1S/C10H12N2O2/c1-2-6-11-10(14)12-8-4-3-5-9(13)7-8/h2-5,7,13H,1,6H2,(H2,11,12,14)
• InChI Key： MTTZAHDVXFJKIB-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC(NCC=C)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36
• LogP: 2.16360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas